Cas no 2092226-88-3 ((5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)methanol)

• Product Name: (5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)methanol
• CAS No: 2092226-88-3
• MF: C₈H₉F₃N₂O
• MW: 206.165072202682
• CID: 5721611
• PubChem ID: 121211727
• Update Time: 2025-10-29

(5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)methanol Chemical and Physical Properties

Names and Identifiers

• [5-cyclopropyl-3-(trifluoromethyl)pyrazol-1-yl]methanol
• F2198-2130
• (5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)methanol
• 2092226-88-3
• starbld0033555
• AKOS026721873
• 1H-Pyrazole-1-methanol, 5-cyclopropyl-3-(trifluoromethyl)-

• Inchi： 1S/C8H9F3N2O/c9-8(10,11)7-3-6(5-1-2-5)13(4-14)12-7/h3,5,14H,1-2,4H2
• InChI Key： HUFIJQBOFTXDSI-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C2CC2)N(CO)N=1)(F)F

Computed Properties

• Exact Mass: 206.06669740g/mol
• Monoisotopic Mass: 206.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.57±0.1 g/cm3(Predicted)
• Boiling Point: 258.7±40.0 °C(Predicted)
• pka: 12.99±0.10(Predicted)

Additional information on (5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)methanol

Introduction to (5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)methanol (CAS No. 2092226-88-3)

(5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)methanol, identified by its CAS number 2092226-88-3, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic alcohol features a pyrazole core substituted with a cyclopropyl group and a trifluoromethyl moiety, which collectively contribute to its unique chemical properties and potential biological activities. The presence of the hydroxymethyl group at the 1-position of the pyrazole ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structural attributes of (5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)methanol position it as a versatile building block for medicinal chemists. The cyclopropyl group is known for its stability and ability to influence the conformational flexibility of molecules, while the trifluoromethyl group is widely recognized for its ability to enhance metabolic stability and binding affinity in drug candidates. These features make this compound particularly interesting for the development of novel therapeutic agents.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. Pyrazoles are privileged scaffolds that have been extensively explored in drug discovery, exhibiting properties such as anti-inflammatory, antiviral, anticancer, and antimicrobial effects. The specific substitution pattern of (5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)methanol aligns well with these trends, suggesting potential applications in several therapeutic areas.

One of the most compelling aspects of this compound is its utility in fragment-based drug design. Fragment-based approaches rely on identifying small molecular fragments that exhibit promising biological activity and then linking these fragments together to create more potent and selective drug candidates. The simplicity and reactivity of (5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)methanol make it an ideal candidate for such strategies. By leveraging its structural features, researchers can rapidly assemble novel molecules with tailored biological properties.

The synthesis of (5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)methanol involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The introduction of the cyclopropyl group typically requires specialized methodologies, such as cyclopropanation reactions, while the incorporation of the trifluoromethyl group often relies on metal-catalyzed cross-coupling reactions or direct fluorination techniques. These synthetic routes underscore the compound's complexity and the expertise required to produce it in high yields and purity.

The pharmacological potential of (5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)methanol has been explored in several preclinical studies. Researchers have demonstrated that derivatives of this compound exhibit inhibitory activity against various enzymes and receptors implicated in human diseases. For instance, modifications to the hydroxymethyl group can yield analogs with enhanced binding affinity to target proteins, which is crucial for developing effective drugs. These findings highlight the compound's promise as a lead compound or intermediate in medicinal chemistry.

The role of computational chemistry in studying (5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)methanol cannot be overstated. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, allow researchers to predict the behavior of this compound both in vitro and in silico. These predictions can guide experimental efforts by providing insights into its interactions with biological targets and its potential metabolic pathways. Such integrative approaches are becoming increasingly important in modern drug discovery.

In conclusion, (5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)methanol represents a fascinating example of how structural complexity can be harnessed to develop novel therapeutic agents. Its unique combination of substituents makes it a valuable tool for medicinal chemists, offering opportunities for innovation across multiple disease areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.